Cas no 151601-87-5 (b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI))

• Product Name: b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI)
• CAS No: 151601-87-5
• MF: C₂₃H₂₇NO₇
• MW: 429.462987184525
• CID: 144665
• PubChem ID: 158546
• Update Time: 2025-04-19

b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo[de,g]quinolin-2-yl, (R)- (9CI)
• (2S,3R,4S,5S,6R)-2-[[(6aR)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (-)-Asimilobine-2-O-beta-D-glucoside
• (6aR)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-yl beta-D-glucopyranoside
• Asimilobine-2-O-glucoside
• beta-D-Glucopyranoside, 5,6,6a,7-tetrahydro-1-methoxy-4H-dibenzo(de,g)quinolin-2-yl, (R)-
• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(((R)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-yl)oxy)tetrahydro-2H-pyran-3,4,5-triol
• CHEMBL514235
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-{[(9R)-16-methoxy-10-azatetracyclo[7.7.1.0,.0,heptadeca-1(17),2,4,6,13,15-hexaen-15-yl]oxy}oxane-3,4,5-triol
• (2S,3R,4S,5S,6R)-2-[[(6aR)-1-methoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID00164818
• 151601-87-5

• Inchi： 1S/C23H27NO7/c1-29-22-15(30-23-21(28)20(27)19(26)16(10-25)31-23)9-12-6-7-24-14-8-11-4-2-3-5-13(11)18(22)17(12)14/h2-5,9,14,16,19-21,23-28H,6-8,10H2,1H3/t14-,16-,19-,20+,21-,23-/m1/s1
• InChI Key： PPZMUQMLULQLGP-FHBOTZLTSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC1=CC2CCN[C@@H]3CC4C=CC=CC=4C(=C1OC)C3=2)O)O)O

Computed Properties

• Exact Mass: 429.17875220g/mol
• Monoisotopic Mass: 429.17875220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines